Cas no 15909-05-4 (CID 13317898)

• Product name: CID 13317898
• CAS No: 15909-05-4
• MF: C₁₉H₂₄O₃
• MW: 300.392
• CID: 2657457
• PubChem ID: 13317898

CID 13317898 Chemical and Physical Properties

Names and Identifiers

• (8α,9β)-14β-Hydroxy-3-methoxyestra-1,3,5(10)-trien-17-one
• 15909-05-4
• (8S,9R,13S,14S)-14-hydroxy-3-methoxy-13-methyl-6,7,8,9,11,12,15,16-octahydrocyclopenta[a]phenanthren-17-one
• CID 13317898

• Inchi： InChI=1S/C19H24O3/c1-18-9-7-15-14-5-4-13(22-2)11-12(14)3-6-16(15)19(18,21)10-8-17(18)20/h4-5,11,15-16,21H,3,6-10H2,1-2H3/t15-,16-,18+,19-/m0/s1
• InChI Key： DBXMWOATVSEFMD-DKKFBQAASA-N

Computed Properties

• Exact Mass: 300.17254462Da
• Monoisotopic Mass: 300.17254462Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.7